ethyl 4-({[(2-phenylethyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: ethyl 4-(2-phenylethylcarbamothioylamino)benzoate
• InChI: InChI=1S/C18H20N2O2S/c1-2-22-17(21)15-8-10-16(11-9-15)20-18(23)19-13-12-14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3,(H2,19,20,23)
• InChI Key: ZHQHGRVTIMVHLK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NCCC2=CC=CC=C2
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol

Description

Ethyl 4-({[(2-phenylethyl)amino]carbonothioyl}amino)benzoate is a chemical compound that has been widely studied for its potential applications in scientific research. It is a member of the benzoate ester family and is commonly referred to as EPC or simply as compound 1. The compound has been found to exhibit a range of interesting biochemical and physiological effects, making it an important subject of study for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of EPC is not yet fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer and inflammation. Specifically, EPC has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a key role in the invasion and metastasis of cancer cells. Additionally, EPC has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is upregulated in inflammatory diseases.
Biochemical and Physiological Effects:
In addition to its anti-cancer and anti-inflammatory properties, EPC has been found to have a range of other interesting biochemical and physiological effects. For example, EPC has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This property makes EPC a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of EPC is its relatively simple synthesis method, which makes it easy to produce in large quantities. Additionally, EPC has been found to be relatively stable under a variety of conditions, making it a useful tool for a wide range of experiments. However, one limitation of EPC is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of exciting future directions for research on EPC. One potential avenue of research is the development of EPC-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of EPC and to identify other potential applications of this compound. Finally, there is a need for further studies to assess the safety and efficacy of EPC in vivo, in order to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of EPC involves the reaction of 4-aminobenzoic acid with ethyl chloroformate to form ethyl 4-carbomethoxybenzoate. This intermediate is then reacted with thiosemicarbazide and 2-phenylethylamine to yield the final product, ethyl 4-({[(2-phenylethyl)amino]carbonothioyl}amino)benzoate. The synthesis of EPC is a relatively straightforward process and has been well-documented in the scientific literature.

Scientific Research Applications

EPC has been found to exhibit a range of interesting properties that make it a valuable tool for scientific research. One of the most promising applications of EPC is in the field of cancer research. Studies have shown that EPC has potent anti-cancer properties and can inhibit the growth of cancer cells in vitro. Additionally, EPC has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.